![molecular formula C14H15Cl2N3O3S B215475 2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide](/img/structure/B215475.png)
2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide
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Overview
Description
2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of thiadiazole derivatives and has been shown to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide is not fully understood. However, it has been shown to inhibit the production of pro-inflammatory cytokines and chemokines by blocking the activation of NF-κB signaling pathway. This compound also exhibits potent antioxidant activity by scavenging free radicals and inhibiting lipid peroxidation. In addition, it induces cell cycle arrest and apoptosis in cancer cells by regulating the expression of various genes involved in these processes.
Biochemical and Physiological Effects:
This compound exhibits a wide range of biochemical and physiological effects. Some of the effects of this compound include:
1. Inhibition of pro-inflammatory cytokines and chemokines: This compound inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.
2. Antioxidant activity: this compound exhibits potent antioxidant activity, which protects cells from oxidative stress-related damage.
3. Induction of cell cycle arrest and apoptosis: This compound induces cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for the development of new anticancer drugs.
Advantages and Limitations for Lab Experiments
2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. Potent biological activity: This compound exhibits potent biological activity, which makes it a promising candidate for the development of new drugs and therapies.
2. Easy synthesis: The synthesis of this compound is relatively easy and can be carried out using simple laboratory equipment.
3. Low toxicity: This compound exhibits low toxicity, which makes it safe for use in lab experiments.
Some of the limitations of this compound include:
1. Limited solubility: This compound has limited solubility in water, which can make it difficult to use in certain lab experiments.
2. Lack of selectivity: This compound exhibits lack of selectivity, which can make it difficult to use in certain experiments where specificity is required.
Future Directions
There are several future directions for the research on 2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide. Some of the future directions include:
1. Development of new drugs and therapies: This compound has shown promising results in preclinical studies, and further research is needed to develop new drugs and therapies based on this compound.
2. Investigation of the mechanism of action: The mechanism of action of this compound is not fully understood, and further research is needed to elucidate the molecular pathways involved in its biological activity.
3. Optimization of synthesis method: The synthesis of this compound can be further optimized to improve its yield and purity.
4. Investigation of structure-activity relationship: Further research is needed to investigate the structure-activity relationship of this compound to identify the key structural features responsible for its biological activity.
Conclusion:
This compound is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound exhibits a wide range of biochemical and physiological effects, which make it a promising candidate for the development of new drugs and therapies. The synthesis of this compound is relatively easy, and it exhibits low toxicity, which makes it safe for use in lab experiments. Further research is needed to develop new drugs and therapies based on this compound, investigate its mechanism of action, optimize its synthesis method, and investigate its structure-activity relationship.
Synthesis Methods
The synthesis of 2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide involves the reaction of 2,4-dichlorophenol with ethyl bromoacetate in the presence of potassium carbonate to form 2-(2,4-dichlorophenoxy)ethyl acetate. This intermediate is then reacted with thiosemicarbazide in the presence of hydrochloric acid to form the thiadiazole ring. Finally, the resulting compound is reacted with propionyl chloride in the presence of triethylamine to form this compound.
Scientific Research Applications
2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide has been extensively studied for its potential applications in scientific research. This compound has been shown to exhibit a wide range of biochemical and physiological effects, which make it a promising candidate for the development of new drugs and therapies. Some of the scientific research applications of this compound include:
1. Anti-inflammatory activity: this compound has been shown to exhibit potent anti-inflammatory activity in various animal models. This compound inhibits the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases.
2. Antioxidant activity: This compound has been shown to exhibit potent antioxidant activity, which makes it a potential candidate for the development of new drugs for the treatment of oxidative stress-related diseases.
3. Anticancer activity: this compound has been shown to exhibit potent anticancer activity in various cancer cell lines. This compound induces cell cycle arrest and apoptosis in cancer cells, which makes it a potential candidate for the development of new anticancer drugs.
properties
Molecular Formula |
C14H15Cl2N3O3S |
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Molecular Weight |
376.3 g/mol |
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[5-(ethoxymethyl)-1,3,4-thiadiazol-2-yl]propanamide |
InChI |
InChI=1S/C14H15Cl2N3O3S/c1-3-21-7-12-18-19-14(23-12)17-13(20)8(2)22-11-5-4-9(15)6-10(11)16/h4-6,8H,3,7H2,1-2H3,(H,17,19,20) |
InChI Key |
QOAWGOXMIQQYBI-UHFFFAOYSA-N |
SMILES |
CCOCC1=NN=C(S1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl |
Canonical SMILES |
CCOCC1=NN=C(S1)NC(=O)C(C)OC2=C(C=C(C=C2)Cl)Cl |
Origin of Product |
United States |
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